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An In-depth Technical Guide to 3-Chloro-6-methyl-2-nitroaniline

Executive Summary

This technical guide provides a comprehensive overview of 3-chloro-6-methyl-2-nitroaniline
(CAS No. 13852-53-4), a substituted nitroaniline of interest in synthetic organic chemistry. A
critical point of clarification is its distinction from its more commonly cited isomer, 3-chloro-2-
methyl-6-nitroaniline (CAS No. 51123-59-2). Publicly available, detailed experimental data for
the title compound is notably scarce, positioning it as a specialty chemical with niche
applications, likely as a building block in multi-step syntheses. This guide consolidates all
available data, presents logical inferences on its chemical behavior based on first principles,
and proposes a scientifically grounded, albeit theoretical, synthetic pathway. The objective is to
provide researchers and drug development professionals with a foundational understanding of
this compound's properties, potential reactivity, and safe handling requirements.

Chemical Identity and Isomeric Distinction

Accurate identification is paramount in chemical synthesis. 3-Chloro-6-methyl-2-nitroaniline
is a distinct chemical entity, and its structural properties dictate its reactivity.
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Core Compound Identifiers

The fundamental identifiers for 3-chloro-6-methyl-2-nitroaniline are summarized below.
These data points are crucial for accurate sourcing, registration, and literature searches.

Identifier Value

IUPAC Name 3-chloro-6-methyl-2-nitroaniline

CAS Number 13852-53-4[1]

Molecular Formula C7H7CIN202[1]

Molecular Weight 186.60 g/mol [2]

Canonical SMILES CC1=CC=C(CI)C([O-])=C1N[1]

inChi INChl=1S/C7H7CIN202/c1-4-2-3-
5(8)7(6(4)9)10(11)12/h2-3H,9H2,1H3[1]

InChl Key DKUCSJAKXOTDCM-UHFFFAOYSA-N[1]

Isomeric Differentiation

A significant source of confusion in the literature is the conflation of 3-chloro-6-methyl-2-
nitroaniline with its isomer, 3-chloro-2-methyl-6-nitroaniline. The relative positions of the
methyl and nitro groups profoundly impact the molecule's electronic properties, steric
hindrance, and subsequent reactivity. The diagram below illustrates this critical structural
difference.

Caption: Structural comparison of the target compound and its common isomer.

Physicochemical Properties

Detailed experimental data for 3-chloro-6-methyl-2-nitroaniline is not readily available in
peer-reviewed literature. The information below is based on data from chemical suppliers and
computational models.
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Property Value/Description Source
Appearance Light yellow to orange solid Commercial Supplier
Purity Typically 297% [2]
Store at 2-8°C, sealed in a dry
Storage environment and protected [2]
from light.
Expected to be soluble in polar
organic solvents like methanol,
Solubility chloroform, and ethyl acetate. Inferred
Low solubility in water is
predicted.
_ _ Not specified in available
Melting Point )
literature.
N ) Not specified in available
Boiling Point

literature.

Synthesis and Mechanistic Rationale

While a specific, validated protocol for the synthesis of 3-chloro-6-methyl-2-nitroaniline is not

published, a logical synthetic route can be proposed based on established principles of

electrophilic aromatic substitution. The most plausible precursor is 2-methyl-6-nitroaniline.

Proposed Synthetic Pathway: Electrophilic Chlorination

The synthesis would involve the direct chlorination of 2-methyl-6-nitroaniline. The directing

effects of the substituents on the aniline ring are key to the regioselectivity of this reaction.

o Amino Group (-NHz2): A powerful activating, ortho, para-director.

e Nitro Group (-NO2): A strong deactivating, meta-director.

o Methyl Group (-CHs): A weak activating, ortho, para-director.
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In 2-methyl-6-nitroaniline, the positions ortho to the strongly activating amino group are C3 and
C5. The C3 position is also meta to the deactivating nitro group, making it less electronically
disfavored than other positions. The C5 position is para to the methyl group but also ortho to
the nitro group. The powerful directing effect of the amino group is expected to dominate,
favoring substitution at the C3 or C5 positions. Steric hindrance from the adjacent methyl group
at C2 may slightly disfavor substitution at C3, but the electronic activation from the amino group
at this position is significant. Therefore, chlorination at the C3 position is a highly probable

outcome.

Chlorinating Agent
(e.g., N-Chlorosuccinimide)

2-Methyl-6-nitroaniline
(CAS: 570-24-1)

Solvent (e.g., ACN or DCM)
Room Temperature

3-Chloro-6-methyl-2-nitroaniline
(CAS: 13852-53-4)

Click to download full resolution via product page

Caption: Proposed synthesis of 3-chloro-6-methyl-2-nitroaniline.

Experimental Protocol Considerations (Theoretical)

This protocol is a theoretical blueprint and requires laboratory optimization and validation.

» Dissolution: Dissolve 2-methyl-6-nitroaniline (1.0 eq) in a suitable aprotic solvent, such as
acetonitrile (ACN) or dichloromethane (DCM), in a round-bottom flask under an inert

atmosphere (e.g., nitrogen).

o Reagent Addition: Cool the solution in an ice bath (0 °C). Add N-Chlorosuccinimide (NCS)
(1.0-1.1 eq) portion-wise over 15-30 minutes, ensuring the temperature remains low. The use
of NCS provides a milder, more controllable chlorination compared to chlorine gas|[3].

o Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid
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Chromatography (HPLC).

o Workup: Upon completion, quench the reaction with an aqueous solution of sodium
thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate,
and filter.

« Purification: Concentrate the organic phase in vacuo. The resulting crude product should be
purified by column chromatography on silica gel to isolate the desired 3-chloro isomer from
other potential regioisomers.

Chemical Reactivity and Potential Applications

The utility of 3-chloro-6-methyl-2-nitroaniline as a synthetic intermediate stems from the
distinct reactivity of its three functional groups.

@-ChI0r0-6-methyl-2-nitroanilima

1 2 3
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Click to download full resolution via product page
Caption: Key reactive sites and potential transformations of the title compound.

e Nitro Group Reduction: The nitro group can be readily reduced to an amine using standard
conditions (e.g., Fe/HCI, SnClz, or catalytic hydrogenation). This transformation yields 3-
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chloro-6-methylbenzene-1,2-diamine, a valuable precursor for heterocyclic compounds like
benzimidazoles, which are common scaffolds in medicinal chemistry.

e Amino Group Diazotization: The primary aromatic amine can be converted into a diazonium
salt using sodium nitrite and a strong acid. This diazonium intermediate is highly versatile
and can be used in Sandmeyer-type reactions to introduce a wide range of substituents
(e.g., -OH, -CN, -Br, -1) or in azo-coupling reactions to form azo dyes.

o Potential Applications: While specific applications are not documented, its structure suggests
it is a valuable intermediate. The corresponding diamine could be used in the synthesis of
kinase inhibitors or other pharmacologically active agents. The applications of its isomer, 3-
chloro-2-methyl-6-nitroaniline, as an intermediate for herbicides and pharmaceuticals like
dasatinib, hint at similar potential for the title compound in agrochemical and drug discovery
research.

Safety and Handling

As a nitroaromatic compound, 3-chloro-6-methyl-2-nitroaniline requires careful handling. The
following information is derived from supplier Safety Data Sheets (SDS).

H | Identificati

Hazard Class GHS Statement Pictogram Signal Word

o H302: Harmful if ]
Acute Toxicity, Oral GHSO07 Warning[1]
swallowed[1]

. H315: Causes skin _
Skin Irritation o GHSO07 Warning[1]
irritation[1]

L H319: Causes serious .
Eye Irritation S GHSO07 Warning[1]
eye irritation[1]

STOT - Single H335: May cause

) o GHSO07 Warning[1]
Exposure respiratory irritation[1]

Recommended Handling Protocol
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This protocol constitutes a self-validating system for the safe handling of this and similar
chemical reagents.

» Engineering Controls: Handle only within a certified chemical fume hood to prevent
inhalation of dust or vapors. Ensure an eyewash station and safety shower are immediately
accessible.

o Personal Protective Equipment (PPE):

o Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and dispose
of them in accordance with laboratory regulations.

o Eye Protection: Use chemical safety goggles and/or a full-face shield.

o Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure skin is not
exposed.

e Handling Procedures:

Avoid formation of dust and aerosols.

[¢]

Do not breathe dust.

o

[e]

Avoid contact with skin, eyes, and clothing.

o

Wash hands thoroughly after handling.

[¢]

Keep away from incompatible materials such as strong oxidizing agents.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, following
the supplier's recommendation of 2-8°C.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the chemical to enter drains.

Conclusion and Future Work
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3-Chloro-6-methyl-2-nitroaniline is a specialty chemical intermediate whose full potential is
yet to be documented in mainstream chemical literature. This guide has established its precise
chemical identity, distinguished it from its common isomer, and provided a robust, albeit
theoretical, framework for its synthesis, reactivity, and safe handling. The primary challenge for
researchers is the lack of published experimental data. Future work should focus on the
validation and optimization of the proposed synthetic route, full characterization of its
physicochemical properties, and exploration of its utility in synthesizing novel compounds for
pharmaceutical and material science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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